Cas no 101858-18-8 (19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI))
101858-18-8 structure
Product Name:19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI)
CAS No:101858-18-8
MF:C27H38O3
MW:410.58882856369
CID:167202
PubChem ID:3063942
Update Time:2025-04-19
19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI)
- [(3S,8R,9S,10R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- DTXSID00906750
- 101858-18-8
- 3-(Cyclopentyloxy)-19-norpregn-4-en-20-yn-17-yl acetate
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- Inchi: 1S/C27H38O3/c1-4-27(30-18(2)28)16-14-25-24-11-9-19-17-21(29-20-7-5-6-8-20)10-12-22(19)23(24)13-15-26(25,27)3/h1,17,20-25H,5-16H2,2-3H3/t21-,22-,23+,24+,25-,26-,27?/m0/s1
- InChI Key: MHIGSLTWSDFPQY-VRAFURNHSA-N
- SMILES: O(C(C)=O)C1(C#C)CC[C@H]2[C@@H]3CCC4=C[C@H](CC[C@@H]4[C@H]3CC[C@@]21C)OC1CCCC1
Computed Properties
- Exact Mass: 410.28224
- Monoisotopic Mass: 410.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 5.2
Experimental Properties
- Density: 1.11
- Boiling Point: 499.3°C at 760 mmHg
- Flash Point: 216.1°C
- Refractive Index: 1.552
- PSA: 35.53
- LogP: 5.82200
19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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